Cas no 1545259-60-6 (4-bromo-5-iodo-2-methoxybenzoic acid)

• Product Name: 4-bromo-5-iodo-2-methoxybenzoic acid
• CAS No: 1545259-60-6
• MF: C₈H₆BrIO₃
• MW: 356.94
• CID: 5520505
• PubChem ID: 115369576
• Update Time: 2025-05-19

4-bromo-5-iodo-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-iodo-2-methoxybenzoic acid
• 1545259-60-6
• G66565

• Inchi： 1S/C8H6BrIO3/c1-13-7-3-5(9)6(10)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： DDRPSGIPUPDDDK-UHFFFAOYSA-N
• SMILES： C(C1C=C(I)C(Br)=CC=1OC)(=O)O

Computed Properties

• Exact Mass: 355.85450g/mol
• Monoisotopic Mass: 355.85450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-bromo-5-iodo-2-methoxybenzoic acid

Introduction to 4-bromo-5-iodo-2-methoxybenzoic acid (CAS No. 1545259-60-6)

4-bromo-5-iodo-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1545259-60-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This benzoic acid derivative features both bromine and iodine substituents at the 4th and 5th positions, respectively, along with a methoxy group at the 2nd position. The unique arrangement of these functional groups makes it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 4-bromo-5-iodo-2-methoxybenzoic acid imparts distinct chemical properties that are highly valuable for medicinal chemistry applications. The presence of bromine and iodine atoms not only enhances its reactivity but also allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The methoxy group, on the other hand, contributes to the molecule's solubility and stability, making it an ideal candidate for further derivatization.

In recent years, 4-bromo-5-iodo-2-methoxybenzoic acid has been extensively studied for its potential in drug discovery and development. One of the most compelling areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive targets for therapeutic intervention. By leveraging the reactivity of the bromine and iodine atoms, researchers have been able to develop novel kinase inhibitors with improved selectivity and efficacy.

Furthermore, 4-bromo-5-iodo-2-methoxybenzoic acid has found applications in the synthesis of antiviral and antibacterial agents. The benzoic acid core is a well-known pharmacophore that exhibits antimicrobial properties. By incorporating halogen atoms into this core structure, researchers have been able to enhance its binding affinity to biological targets. For instance, studies have shown that derivatives of this compound can inhibit viral proteases and integrases, which are essential for viral replication. This has opened up new avenues for the development of antiviral drugs with reduced side effects.

The methoxy group in 4-bromo-5-iodo-2-methoxybenzoic acid also plays a critical role in modulating its pharmacological properties. Methoxy-substituted benzoic acids have been reported to exhibit anti-inflammatory and analgesic effects. This is attributed to their ability to interact with specific receptors and enzymes involved in pain perception and inflammation pathways. Researchers have capitalized on this property to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-bromo-5-iodo-2-methoxybenzoic acid. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic compounds derived from this intermediate. These heterocycles have shown promise as scaffolds for drug discovery due to their ability to engage multiple biological targets simultaneously. This approach aligns with the growing trend toward polypharmacology, where single compounds are designed to modulate multiple disease pathways.

The versatility of 4-bromo-5-iodo-2-methoxybenzoic acid extends beyond its use as a synthetic intermediate. It has also been employed in material science applications, particularly in the development of organic electronic materials. The halogenated benzoic acids exhibit unique electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs), photovoltaics, and other optoelectronic devices. The ability to fine-tune these properties through structural modifications has opened up new possibilities for advanced materials design.

In conclusion, 4-bromo-5-iodo-2-methoxybenzoic acid (CAS No. 1545259-60-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable it to serve as a valuable intermediate in synthetic chemistry, facilitating the development of novel therapeutic agents targeting various diseases. Additionally, its applications in material science highlight its importance beyond traditional medicinal chemistry applications. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in both academic and industrial research endeavors.